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Compound of Interest

Compound Name: 5-Hydroxylansoprazole

Cat. No.: B1664657 Get Quote

This application note details a sensitive and specific liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantification of 5-hydroxylansoprazole, a primary

metabolite of lansoprazole, in human plasma. This protocol is intended for researchers,

scientists, and drug development professionals involved in pharmacokinetic studies and

bioanalytical testing.

Introduction
Lansoprazole is a widely used proton pump inhibitor for treating acid-related gastrointestinal

disorders. Its metabolism is primarily mediated by cytochrome P450 enzymes, with 5-
hydroxylansoprazole being a major metabolite. Accurate quantification of this metabolite in

plasma is crucial for pharmacokinetic and drug metabolism studies. The LC-MS/MS method

described herein offers high selectivity and sensitivity for the determination of 5-
hydroxylansoprazole in a complex biological matrix.

Experimental Protocols
1. Materials and Reagents

5-Hydroxylansoprazole reference standard

Indapamide (Internal Standard - IS)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1664657?utm_src=pdf-interest
https://www.benchchem.com/product/b1664657?utm_src=pdf-body
https://www.benchchem.com/product/b1664657?utm_src=pdf-body
https://www.benchchem.com/product/b1664657?utm_src=pdf-body
https://www.benchchem.com/product/b1664657?utm_src=pdf-body
https://www.benchchem.com/product/b1664657?utm_src=pdf-body
https://www.benchchem.com/product/b1664657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HPLC-grade methanol

HPLC-grade acetonitrile

Ammonium acetate

Methanoic acid (Formic acid)

Ultrapure water

Human plasma (with anticoagulant)

2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system

Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source

3. Sample Preparation

A protein precipitation method is employed for the extraction of 5-hydroxylansoprazole and

the internal standard from human plasma.[1][2]

Allow frozen plasma samples to thaw at room temperature.

Vortex the plasma samples to ensure homogeneity.

To a 1.5 mL microcentrifuge tube, add 100 µL of human plasma.

Add 10 µL of the internal standard working solution (Indapamide).

Add 200 µL of cold acetonitrile to precipitate plasma proteins.[1]

Vortex the mixture for 1 minute.

Centrifuge the tubes at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube for LC-MS/MS analysis.
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4. LC-MS/MS Conditions

Chromatographic Conditions:[1]

Column: Inertsil ODS-3 or equivalent C18 column

Mobile Phase: Methanol: (0.2% Ammonium Acetate and 0.1% Methanoic Acid in Water)

(75:25, v/v)[1]

Flow Rate: 0.8 mL/min

Injection Volume: 10 µL

Column Temperature: 40 °C

Mass Spectrometric Conditions: The mass spectrometer is operated in the Multiple Reaction

Monitoring (MRM) mode with an electrospray ionization source.[1]

Compound Precursor Ion (m/z) Product Ion (m/z)

5-Hydroxylansoprazole 386.1 268.1

Indapamide (IS) 366.0 191.0

5. Calibration and Quality Control

Calibration standards are prepared by spiking blank human plasma with known

concentrations of 5-hydroxylansoprazole.

The calibration curve should cover the expected concentration range in study samples. A

typical range is 5.0-400 ng/mL.[1]

Quality control (QC) samples are prepared at low, medium, and high concentrations to

assess the accuracy and precision of the method.
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The quantitative performance of the method is summarized in the table below. The validation

parameters are established in accordance with FDA guidelines.[1][3]

Parameter Acceptance Criteria Result

Linearity Range
Correlation coefficient (r²) >

0.99
5.0 - 400 ng/mL[1]

Lower Limit of Quantification

(LLOQ)

Signal-to-noise ratio ≥ 10;

Accuracy within ±20%;

Precision ≤ 20% CV

2.0 ng/mL[1]

Intra-day Precision (CV%) ≤ 15% (≤ 20% for LLOQ) < 15%

Inter-day Precision (CV%) ≤ 15% (≤ 20% for LLOQ) < 15%

Accuracy (% Bias) Within ±15% (±20% for LLOQ) Within ±15%
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Caption: Experimental workflow for the quantification of 5-hydroxylansoprazole in plasma.
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Caption: Fragmentation of 5-hydroxylansoprazole in the mass spectrometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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